Cas no 2171737-41-8 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-difluorobutanoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-difluorobutanoic acid
• CAS No: 2171737-41-8
• MF: C₂₅H₂₈F₂N₂O₅
• MW: 474.497034072876
• CID: 5992305
• PubChem ID: 165809641
• Update Time: 2025-05-19

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-difluorobutanoic acid
• 2171737-41-8
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-4,4-difluorobutanoic acid
• EN300-1521080

• Inchi： 1S/C25H28F2N2O5/c1-25(2,12-11-22(30)28-20(23(31)32)13-21(26)27)29-24(33)34-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-21H,11-14H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： ZUFJBLXTHMNTQR-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(CCC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 474.19662832g/mol
• Monoisotopic Mass: 474.19662832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-difluorobutanoic acid

Recent Advances in the Study of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-difluorobutanoic acid (CAS: 2171737-41-8)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-difluorobutanoic acid (CAS: 2171737-41-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated structure and Fmoc-protected amino group, has shown promising potential in drug discovery and peptide synthesis. Recent studies have focused on its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

One of the key areas of research involves the use of this compound in the synthesis of peptide-based drugs. The presence of the 4,4-difluorobutanoic acid moiety enhances the metabolic stability and bioavailability of the resulting peptides. Researchers have successfully incorporated this compound into peptide chains, demonstrating improved resistance to proteolytic degradation. This advancement is particularly relevant for the development of orally bioavailable peptide therapeutics, a longstanding challenge in the pharmaceutical industry.

In addition to its role in peptide synthesis, recent investigations have explored the compound's potential as a protease inhibitor. The difluorinated segment appears to interact strongly with the active sites of certain proteases, making it a valuable scaffold for designing new classes of enzyme inhibitors. Molecular docking studies have revealed favorable binding energies when this compound is paired with specific protease targets, suggesting its utility in treating diseases where protease activity is dysregulated.

The synthetic pathways for producing 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-difluorobutanoic acid have also been optimized in recent work. New methodologies employing flow chemistry techniques have significantly improved yield and purity while reducing production costs. These advances in synthesis are crucial for enabling larger-scale applications of this compound in both research and potential clinical settings.

Looking forward, researchers are particularly interested in exploring the compound's potential in targeted cancer therapies. Preliminary in vitro studies have shown that conjugates of this molecule with tumor-targeting peptides exhibit selective accumulation in cancer cells. This property, combined with the molecule's stability profile, makes it an attractive candidate for developing next-generation targeted therapeutics with reduced side effects.

As research progresses, the unique properties of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-4,4-difluorobutanoic acid continue to reveal new opportunities in medicinal chemistry. Its dual functionality as both a synthetic building block and potential bioactive molecule positions it as a versatile tool in drug discovery. Future studies will likely focus on expanding its applications and further optimizing its pharmacological properties for therapeutic use.